N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine

• Molecular Formula: C15H22Cl2N2O2
• Molecular Weight: 333.2 g/mol
• IUPAC Name: N-[(3,5-dichloro-2-methoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C15H22Cl2N2O2/c1-20-15-12(9-13(16)10-14(15)17)11-18-3-2-4-19-5-7-21-8-6-19/h9-10,18H,2-8,11H2,1H3
• InChI Key: RPOCPUMUNUMIIG-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1CNCCCN2CCOCC2)Cl)Cl
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)CNCCCN2CCOCC2

Description

N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine, also known as SB-269970, is a selective antagonist of the 5-HT7 receptor. It was first synthesized in 2003 by scientists at GlaxoSmithKline. Since then, it has been used extensively in scientific research to study the role of the 5-HT7 receptor in various physiological and pathological processes.

Mechanism of Action

N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine acts as a selective antagonist of the 5-HT7 receptor, which is a G protein-coupled receptor that is widely distributed in the brain and other tissues. By blocking the activity of this receptor, N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine can modulate the release of various neurotransmitters and affect neuronal signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine can modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine, and affect neuronal signaling pathways. It has also been shown to have effects on the cardiovascular system, such as reducing blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine is its selectivity for the 5-HT7 receptor, which allows for more precise studies of the role of this receptor in various physiological and pathological processes. However, one limitation is that it may not be suitable for use in certain animal models or cell lines due to differences in receptor expression or signaling pathways.

Future Directions

There are several future directions for research involving N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine. One area of interest is its potential therapeutic applications in the treatment of mental disorders, such as depression and anxiety. Another area of interest is its role in regulating circadian rhythms, memory, and learning. Additionally, further studies are needed to elucidate the precise mechanisms by which N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine modulates neuronal signaling pathways and affects neurotransmitter release.

Synthesis Methods

The synthesis of N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine involves several steps, starting with the reaction of 3,5-dichloro-2-methoxybenzaldehyde with 3-(4-morpholinyl)propan-1-amine to form the corresponding imine. This imine is then reduced using sodium borohydride to yield the amine product, which is further purified by recrystallization.

Scientific Research Applications

N-(3,5-dichloro-2-methoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine is widely used in scientific research to investigate the role of the 5-HT7 receptor in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of depression, anxiety, schizophrenia, and other mental disorders. It has also been studied for its potential role in regulating circadian rhythms, memory, and learning.